Cas no 114492-66-9 (Phosphoric acid,bis(2-chloroethyl) 2,3-dibromopropyl ester)

• Product Name: Phosphoric acid,bis(2-chloroethyl) 2,3-dibromopropyl ester
• CAS No: 114492-66-9
• MF: C₇H₁₃Br₂Cl₂O₄P
• MW: 422.863480329514
• CID: 184741
• PubChem ID: 3034269
• Update Time: 2025-04-19

Phosphoric acid,bis(2-chloroethyl) 2,3-dibromopropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,bis(2-chloroethyl) 2,3-dibromopropyl ester
• bis(2-chloroethyl) 2,3-dibromopropyl phosphate
• 2,3-Dibromopropyl bis(2-chloroethyl) phosphate
• 114492-66-9
• DTXSID40888869
• Phosphoric acid, bis(2-chloroethyl) 2,3-dibromopropyl ester

• Inchi： 1S/C7H13Br2Cl2O4P/c8-5-7(9)6-15-16(12,13-3-1-10)14-4-2-11/h7H,1-6H2
• InChI Key： YEBDLDYNNCWRPA-UHFFFAOYSA-N
• SMILES： BrC(CBr)COP(=O)(OCCCl)OCCCl

Computed Properties

• Exact Mass: 419.82959
• Monoisotopic Mass: 419.82953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76